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Compound of Interest

Compound Name: 3'-Deoxy-3'-fluoroguanosine

Cat. No.: B039910

An In-depth Technical Guide to 3'-Deoxy-3'-fluoroguanosine

Introduction

3'-Deoxy-3'-fluoroguanosine is a synthetic nucleoside analog of the natural purine
nucleoside, guanosine. The key structural modification is the substitution of the hydroxyl group
at the 3' position of the ribose sugar with a fluorine atom. This alteration significantly influences
its chemical properties and biological activity. Fluorinated nucleosides are a critical class of
compounds in medicinal chemistry, often exhibiting potent antiviral and anticancer properties.
This document provides a comprehensive overview of the physical, chemical, and biological
characteristics of 3'-Deoxy-3'-fluoroguanosine, intended for researchers and professionals in
drug development.

Physical and Chemical Characteristics

The fundamental physical and chemical properties of 3'-Deoxy-3'-fluoroguanosine are
summarized below. These characteristics are essential for its handling, formulation, and
analysis.

Core Properties

A compilation of the primary identifiers and molecular properties for 3'-Deoxy-3'-
fluoroguanosine.
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Property Value Citations

CAS Number 123402-21-1 [11[2][3]

Molecular Formula C10H12FN504 [1][2][4]

Molecular Weight 285.23 g/mol [1112]14]
2-amino-9-((2R,3S,4S,5R)-4-
fluoro-3-hydroxy-5-

IUPAC Name [2]
(hydroxymethyl)tetrahydrofura
n-2-yl)-1H-purin-6(9H)-one
3-fluoro-3-deoxyguanosine, 3'-

Synonyms ) [2][4][5]
F-Guanosine, FddG

Appearance Solid [41[6]

Melting Point 289-291 °C [41[6]

Predicted Density

2.17+0.1 g/cm3

[4]16]

Predicted pKa

9.0+0.20

[4]16]

Solubility and Stability

Solubility and stability are critical parameters for experimental design and drug formulation.

Solvent Solubility Citations
DMSO Soluble [4][6]
Methanol Slightly soluble [41[6]
Water Slightly soluble [41[6]
Acetonitrile Slightly soluble [41[6]

Stability and Storage: For long-term stability, 3'-Deoxy-3'-fluoroguanosine should be stored

under an inert gas (like nitrogen or argon) at 2—8 °C.[4][6] Stock solutions are typically stored at

-20°C for one month or -80°C for up to six months, protected from light.[7]
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Spectroscopic Data for Characterization

The structural identity and purity of 3'-Deoxy-3'-fluoroguanosine are confirmed using various
spectroscopic techniques. While specific spectra are proprietary to manufacturers, the methods
employed are standard in organic chemistry.

Technique Purpose

Confirms the number and arrangement of
Proton NMR (*H NMR) hydrogen atoms

Carbon NMR (33C NMR) Determines the carbon skeleton of the molecule.

) Directly observes the fluorine atom, confirming
Fluorine NMR (*°F NMR) ) ] )
its presence and electronic environment.

Mass Spect try (MS) Determines the molecular weight and provides
ass Spectrometry ' vide
fragmentation patterns for structural elucidation.

Identifies functional groups present in the
Infrared Spectroscopy (IR) ecul
molecule.

High-Performance Liquid Chromatography

Assesses purity.[3
(HPLC) purity.[3]

Experimental Protocols

The following sections outline generalized methodologies for the synthesis and analysis of 3'-
Deoxy-3'-fluoroguanosine based on established chemical literature.

Synthesis Methodology

Multiple synthetic routes to 3'-Deoxy-3'-fluoroguanosine have been developed. A common
approach involves the chemical or enzymatic modification of a guanosine precursor.

Chemo-enzymatic Synthesis Workflow: One effective strategy is the chemo-enzymatic
synthesis, which leverages the high stereoselectivity of enzymes.[8]

o Preparation of the Fluorinated Sugar Phosphate: A key intermediate, 2,3-dideoxy-3-fluoro-a-
D-ribose 1-phosphate, is synthesized chemically from a suitable starting material like methyl
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glycoside.[8]

Enzymatic Glycosylation: The fluorinated sugar phosphate is then coupled with guanine. This
reaction is catalyzed by a nucleoside phosphorylase, such as purine nucleoside
phosphorylase (PNP), which ensures the correct f-anomer configuration of the final
nucleoside.[8]

Purification: The final product, 2',3'-dideoxy-3'-fluoroguanosine, is purified from the reaction
mixture using standard chromatographic techniques (e.g., column chromatography, HPLC).
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Chemo-enzymatic Synthesis Workflow
Chemical Synthesis

Multi-step
Methyl Glycoside chemical conversion
Precursor 2,3-dideoxy-3-fluoro-a-D-ribose

1-phosphate

Enzymatic Reaction

RO RUGIESEE Bl 3'-Deoxy-3'-fluoroguanosine
Phosphorylase (PNP) Y 9
Guanine

Purification

Chromatography
e.g., HPLC Purified Product
(>98% Purity)
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Metabolic Activation and Viral Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

